4-amino-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-amino-3-[4-(diethylamino)phenyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C12H17N5S/c1-3-16(4-2)10-7-5-9(6-8-10)11-14-15-12(18)17(11)13/h5-8H,3-4,13H2,1-2H3,(H,15,18)
• InChI Key: PZHLLMMEVFBHQG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C2=NNC(=S)N2N
• Molecular Formula: C12H17N5S
• Molecular Weight: 263.36 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact methods would depend on the starting materials chosen and the specific reactions used. It’s important to note that the synthesis of complex organic molecules often requires careful control of conditions such as temperature and pH, and may involve the use of catalysts.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple functional groups and a benzene ring suggests that the molecule may have a complex three-dimensional structure. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amino and thiol groups are both nucleophilic, meaning they could donate a pair of electrons to form a bond with an electrophile. The presence of a benzene ring could also enable reactions such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could make the compound soluble in polar solvents. The compound’s melting and boiling points, density, and other properties could be determined experimentally.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it were being used as a drug, its mechanism of action might involve interacting with a specific protein in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as medicine or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.